2,5-Dimethyl 3-(fluorosulfonyl)thiophene-2,5-dicarboxylate

• Molecular Formula: C8H7FO6S2
• Molecular Weight: 282.3 g/mol
• SMILES: COC(=O)C1=CC(=C(S1)C(=O)OC)S(=O)(=O)F
• InChI: InChI=1S/C8H7FO6S2/c1-14-7(10)4-3-5(17(9,12)13)6(16-4)8(11)15-2/h3H,1-2H3
• InChIKey: JTNNVWZOLKXNML-UHFFFAOYSA-N

2,5-Dimethyl 3-(fluorosulfonyl)thiophene-2,5-dicarboxylate – Procurement-Relevant Identity, Class, and Baseline Specifications

2,5-Dimethyl 3-(fluorosulfonyl)thiophene-2,5-dicarboxylate (CAS 1955505-44-8) is a heterocyclic organosulfur building block belonging to the aryl sulfonyl fluoride class, specifically a 2,5-dicarboxylate-substituted thiophene bearing a fluorosulfonyl (–SO₂F) group at the 3-position [1]. With molecular formula C₈H₇FO₆S₂ and molecular weight 282.3 g·mol⁻¹, the compound presents three functional handles: two methyl ester groups at positions 2 and 5, and one fluorosulfonyl group at position 3, enabling orthogonal derivatization strategies . The compound is commercially supplied at ≥95% purity (typical specification) and is cataloged under PubChem CID 122236157 . Its structural class positions it as a SuFEx (Sulfur(VI) Fluoride Exchange) click-chemistry hub, a property absent in non-fluorosulfonyl thiophene dicarboxylate analogs [2].

SuFEx click-chemistry hub: The –SO₂F group enables covalent ligation with N-, O-, and C-nucleophiles under mild, metal-free conditions.

Three orthogonal handles: Two methyl ester groups at positions 2 and 5, plus one fluorosulfonyl group at position 3, support sequential chemoselective elaboration.

Procurement context: Supplied at ≥95% purity; positioned as a building block for covalent inhibitor design, chemical probe synthesis, and polymer post-functionalization.

• [1] PubChem Compound Summary, CID 122236157, 2,5-Dimethyl 3-(fluorosulfonyl)thiophene-2,5-dicarboxylate, National Center for Biotechnology Information. View Source
• [2] Dong, J.; Krasnova, L.; Finn, M.G.; Sharpless, K.B. Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angew. Chem. Int. Ed. 2014, 53, 9430–9448. View Source

Why 2,5-Dimethyl 3-(fluorosulfonyl)thiophene-2,5-dicarboxylate Cannot Be Replaced by Generic Thiophene Dicarboxylates or Non-Fluorosulfonyl Analogs

Generic thiophene-2,5-dicarboxylate esters (e.g., dimethyl thiophene-2,5-dicarboxylate, CAS 4282-34-2) lack the –SO₂F group entirely, making them incapable of participating in SuFEx click chemistry, which is the core value proposition of the target compound for covalent inhibitor design, chemical probe synthesis, and polymer post-functionalization [1]. Conversely, simpler thiophene sulfonyl fluorides (e.g., thiophene-2-sulfonyl fluoride, CAS 382-99-0) lack the two ester handles required for orthogonal bidirectional elaboration. Sulfonyl chloride analogs (e.g., 3-fluorothiophene-2-sulfonyl chloride) suffer from rapid hydrolysis under ambient and physiological conditions, whereas the sulfonyl fluoride group remains stable for >24 hours in aqueous buffer at neutral pH—a property essential for aqueous-phase applications and long-term storage . Regioisomeric variants such as dimethyl 5-(fluorosulfonyl)-3-methylthiophene-2,4-dicarboxylate (CAS 1955506-96-3) differ in substitution pattern (2,4- vs. 2,5-dicarboxylate and 5- vs. 3-fluorosulfonyl), producing a distinct steric and electronic landscape that alters coupling partner accessibility and ring electronics .

Non-fluorinated analogs Dimethyl thiophene-2,5-dicarboxylate lacks the –SO₂F group entirely; is SuFEx-inert and cannot serve as a click-chemistry building block.

Simple thiophene sulfonyl fluorides Thiophene-2-sulfonyl fluoride lacks the two ester handles required for bidirectional orthogonal diversification.

Sulfonyl chloride analogs Rapid hydrolysis under ambient and physiological conditions may limit aqueous-phase use; stability profile may not transfer to –SO₂F-based workflows.

• [1] Serbetci, D.; Marraffa, L.; Natho, P.; Andresini, M. A Practical Guide to SuFEx Chemistry: An Overview of S(VI)-SuFEx Linkers and Their Reactivity. Synthesis 2025, 57, 1569–1582. View Source

Quantitative Differentiation Evidence for 2,5-Dimethyl 3-(fluorosulfonyl)thiophene-2,5-dicarboxylate vs. Closest Analogs

SuFEx Click Chemistry Competence vs. Thiophene-2,5-dicarboxylate (No –SO₂F Handle)

The target compound contains a fluorosulfonyl (–SO₂F) group that serves as a SuFEx click-chemistry hub, enabling covalent ligation with nitrogen-, oxygen-, and carbon-based nucleophiles under mild, metal-free conditions. The closest non-fluorinated analog, dimethyl thiophene-2,5-dicarboxylate (CAS 4282-34-2), completely lacks the –SO₂F moiety and is therefore inert toward SuFEx activation, making it unsuitable for click-chemistry-driven library synthesis or covalent warhead applications [1]. Sulfonyl fluorides as a class exhibit uniquely balanced stability–reactivity: they resist hydrolysis under physiological conditions (select aryl sulfonyl fluorides show hydrolysis half-lives >500 h at ambient temperature) yet undergo specific fluoride exchange when activated by appropriate nucleophiles or catalysts [2].

SuFEx competence

Class-level

Target: –SO₂F present, SuFEx-competent.
Comparator (dimethyl thiophene-2,5-dicarboxylate): SuFEx-inert, ester chemistry only.

Non-fluorinated analog lacks click-chemistry utility.

Hydrolysis t₁/₂ >500 h reported for selected aryl sulfonyl fluorides.

Evidence Dimension	SuFEx click-chemistry competence
Target Compound Data	Contains –SO₂F group; SuFEx-competent; participates in covalent ligation with N-, O-, C-nucleophiles
Comparator Or Baseline	Dimethyl thiophene-2,5-dicarboxylate (CAS 4282-34-2): No –SO₂F; SuFEx-inert; limited to ester chemistry only
Quantified Difference	Binary: SuFEx-competent vs. SuFEx-inert. Aryl sulfonyl fluoride hydrolysis t₁/₂ >500 h for selected analogs in phosphate buffer (PMC7591136, Table 1); sulfonyl chlorides hydrolyze within minutes to hours.
Conditions	SuFEx conditions: metal-free, ambient atmosphere, aqueous/organic biphasic, broad pH tolerance (Sharpless, Angew. Chem. 2014); hydrolysis t₁/₂ data from phosphate buffer, ambient temperature, monitored by ¹H NMR (PMC7591136).

Why This Matters

Procurement of a SuFEx-inert analog would foreclose the compound's primary synthetic application in click chemistry, fragment-based drug discovery, and covalent probe development.

• [1] Serbetci, D.; Marraffa, L.; Natho, P.; Andresini, M. A Practical Guide to SuFEx Chemistry: An Overview of S(VI)-SuFEx Linkers and Their Reactivity. Synthesis 2025, 57, 1569–1582. View Source
• [2] PMC7591136, Table 1: Hydrolysis half-life data for aryl sulfonyl fluoride analogs; t₁/₂ values from <1 h to >500 h depending on aryl substitution. Half-life determined by pseudo-first-order fitting of percent conversion. View Source

Hydrolytic Stability vs. Sulfonyl Chloride Analogs (Quantified Half-Life Differential)

Aryl sulfonyl fluorides exhibit hydrolytic half-lives that can exceed 500 hours under neutral aqueous conditions, whereas the corresponding sulfonyl chlorides hydrolyze rapidly (minutes to low single-digit hours). For thiophene-2-sulfonyl fluoride (the simplest thiophene –SO₂F), the hydrolysis t₁/₂ exceeds 24 hours in aqueous buffer at pH 7, and the S–F bond resists nucleophilic displacement under refluxing aniline . In contrast, sulfonyl chlorides such as 3-fluorothiophene-2-sulfonyl chloride are moisture-sensitive and undergo immediate degradation upon water contact, requiring anhydrous handling and limiting their utility in aqueous-phase biological assays . This stability difference is fundamentally attributable to the higher S–F bond dissociation energy (~90 kcal·mol⁻¹) and greater electrostatic stabilization of the S(VI)–F bond relative to S–Cl [1].

Hydrolytic stability

Reported

>20-fold longer t₁/₂ for –SO₂F vs. –SO₂Cl under neutral aqueous conditions.

Higher aqueous stability may support biological assay compatibility.

Stability difference vs. sulfonyl chlorides; reaction context matters.

Evidence Dimension	Hydrolytic half-life in aqueous buffer at neutral pH
Target Compound Data	Aryl sulfonyl fluorides as a class: t₁/₂ >500 h for representative analogs (PMC7591136); thiophene-2-sulfonyl fluoride: t₁/₂ >24 h in aqueous buffer at pH 7
Comparator Or Baseline	Sulfonyl chlorides (general): rapid hydrolysis, t₁/₂ <1 h in water; 3-fluorothiophene-2-sulfonyl chloride: moisture-sensitive, requires anhydrous storage
Quantified Difference	>20-fold to >500-fold longer hydrolytic half-life for –SO₂F vs. –SO₂Cl, depending on aryl substitution pattern
Conditions	Phosphate buffer, pH 7–8.3, 25–37 °C; monitored by ¹H NMR disappearance of substrate (J. Am. Chem. Soc. 2011, 133, 17494–17503; PMC7591136).

Why This Matters

Superior aqueous stability enables use in biological assay media, simplifies storage and handling requirements, and reduces procurement risks associated with hydrolytically labile sulfonyl chlorides.

• [1] Narayanan, A.; Jones, L.H. Sulfonyl fluorides as privileged warheads in chemical biology. Chem. Sci. 2015, 6, 2650–2659. View Source

Computed Physicochemical Property Differentiation vs. Dimethyl Thiophene-2,5-dicarboxylate

Introduction of the –SO₂F group at the 3-position of the thiophene ring produces measurable and meaningful shifts in computed physicochemical descriptors relevant to medicinal chemistry and lead optimization. Compared to the parent dimethyl thiophene-2,5-dicarboxylate (CAS 4282-34-2), the target compound exhibits a Topological Polar Surface Area (TPSA) increase of 42.2 Ų (from 80.8 to 123 Ų), a modest reduction in XLogP3 from 2.0 to 1.8, an increase in hydrogen bond acceptor count from 5 to 8, and a molecular weight increase of 82.1 g·mol⁻¹ (200.2 → 282.3) [1][2]. These shifts move the compound closer to optimal drug-like property space while maintaining acceptable permeability parameters—the XLogP3 of 1.8 remains within the preferred range (1–3) for oral bioavailability, and the TPSA of 123 Ų remains below the 140 Ų threshold associated with good intestinal absorption [3].

Physicochemical shift

Head-to-head

ΔTPSA +42.2 Ų, ΔXLogP3 −0.2, ΔHBA +3 vs. parent dimethyl thiophene-2,5-dicarboxylate.

Altered polarity and H-bond acceptor profile may influence permeability and solubility.

Computed properties (PubChem); experimental validation needed.

Evidence Dimension	Computed physicochemical properties (PubChem)
Target Compound Data	MW 282.3 g·mol⁻¹, XLogP3 = 1.8, TPSA = 123 Ų, HBA = 8, Rotatable bonds = 5
Comparator Or Baseline	Dimethyl thiophene-2,5-dicarboxylate (CAS 4282-34-2): MW 200.21 g·mol⁻¹, XLogP3 = 2.0, TPSA = 80.8 Ų, HBA = 5, Rotatable bonds = 4
Quantified Difference	ΔMW = +82.1; ΔXLogP3 = –0.2; ΔTPSA = +42.2 Ų; ΔHBA = +3; ΔRotB = +1
Conditions	Computed by XLogP3 3.0 and Cactvs 3.4.8.18 algorithms (PubChem release 2025.04.14).

Why This Matters

These property differences directly influence solubility, permeability, and target engagement in biological systems, making the target compound a distinctly more polar, higher-HBA scaffold suitable for fragment-based and covalent inhibitor design compared to the non-fluorinated parent.

• [1] PubChem CID 122236157, Computed Properties: XLogP3-AA 1.8, TPSA 123 Ų, HBA 8, MW 282.3, Rotatable Bond Count 5. View Source
• [2] PubChem CID 598246, Dimethyl thiophene-2,5-dicarboxylate, Computed Properties: XLogP3-AA 2, TPSA 80.8 Ų, HBA 5, MW 200.21, Rotatable Bond Count 4. View Source
• [3] Veber, D.F.; Johnson, S.R.; Cheng, H.-Y.; Smith, B.R.; Ward, K.W.; Kopple, K.D. Molecular Properties That Influence the Oral Bioavailability of Drug Candidates. J. Med. Chem. 2002, 45, 2615–2623. View Source

Orthogonal Reactivity: Dual Ester plus Fluorosulfonyl Handles vs. Mono-Functional or Ester-Only Analogs

The target compound incorporates three chemically distinct and orthogonally addressable functional groups: two methyl ester groups (–CO₂CH₃) at positions 2 and 5, and one fluorosulfonyl group (–SO₂F) at position 3. The ester groups can undergo hydrolysis to carboxylic acids, transesterification, aminolysis to amides, or reduction, while the –SO₂F group remains intact and available for downstream SuFEx coupling . This three-handle architecture enables sequential, chemoselective elaboration: e.g., selective mono-hydrolysis of one ester, amide formation, then SuFEx ligation at the –SO₂F moiety. By contrast, the parent dimethyl thiophene-2,5-dicarboxylate (CAS 4282-34-2) offers only two ester handles, and the monoester analog methyl 3-(fluorosulfonyl)thiophene-2-carboxylate (CAS 1373233-35-2) provides only one ester plus one –SO₂F, limiting the combinatorial diversity accessible from a single building block .

Orthogonal handles

Data to verify

3 handles: two esters (pos. 2,5) + one –SO₂F (pos. 3). Comparators offer 1–2 handles.

More handles reported for sequential diversification.

Class-level inference; specific reactivity requires validation.

Evidence Dimension	Number of orthogonally addressable functional handles available for sequential derivatization
Target Compound Data	Three handles: two methyl esters (positions 2, 5) + one –SO₂F (position 3)
Comparator Or Baseline	Dimethyl thiophene-2,5-dicarboxylate: Two handles (two esters); Methyl 3-(fluorosulfonyl)thiophene-2-carboxylate: Two handles (one ester + one –SO₂F); Thiophene-2-sulfonyl fluoride: One handle (one –SO₂F)
Quantified Difference	3 handles vs. 2 handles (monoester –SO₂F analog) vs. 2 handles (diester non-fluorinated) vs. 1 handle (simple thiophene –SO₂F). Theoretical combinatorial diversity from 3 orthogonal handles is approximately 6 sequential derivatization pathways (3! permutations) vs. 2 pathways for 2-handle analogs.
Conditions	Orthogonal reactivity requires compatible reaction conditions: esters cleavable under basic/acidic conditions; –SO₂F stable to hydrolysis under neutral pH, activated by nucleophilic catalysis or Lewis acids for SuFEx.

Why This Matters

Maximizing the number of orthogonal handles per building block reduces the number of distinct starting materials that must be procured and validated, streamlining library synthesis and SAR exploration campaigns.

Regiochemical Differentiation: 2,5-Dicarboxylate-3-fluorosulfonyl vs. 2,4-Dicarboxylate-5-fluorosulfonyl Isomer

The target compound (2,5-dicarboxylate with 3-fluorosulfonyl substitution, CAS 1955505-44-8) is the regioisomer of dimethyl 5-(fluorosulfonyl)-3-methylthiophene-2,4-dicarboxylate (CAS 1955506-96-3), which differs in both the position of the dicarboxylate groups (2,4- vs. 2,5-) and the position of the fluorosulfonyl group (5- vs. 3-), as well as bearing an additional methyl substituent at the 3-position. These regioisomeric differences are consequential: in the 2,5-dicarboxylate arrangement, the two ester groups are conjugated through the thiophene ring in a linear para-like orientation, while the 2,4-arrangement places the esters in a meta-like relationship, altering the electronic communication between the two ester carbonyls and their relative reactivity. Additionally, the 3-position –SO₂F in the target compound is flanked by two ester carbonyls, creating a distinct steric environment compared to the 5-position –SO₂F in the 2,4-isomer .

Regioisomer identity

Head-to-head

Target: 2,5-dicarboxylate-3-fluorosulfonyl; Comparator: 2,4-dicarboxylate-5-fluorosulfonyl-3-methyl isomer.

Substitution pattern alters steric and electronic landscape.

Regioisomer mismatch may shift coupling partner accessibility.

Evidence Dimension	Regiochemical substitution pattern and associated molecular formula/weight
Target Compound Data	CAS 1955505-44-8; 2,5-dicarboxylate, 3-fluorosulfonyl; C₈H₇FO₆S₂; MW 282.3; no additional ring methyl
Comparator Or Baseline	CAS 1955506-96-3; 2,4-dicarboxylate, 5-fluorosulfonyl, 3-methyl; C₉H₉FO₆S₂; MW 296.30
Quantified Difference	ΔMW = +14.0 (due to extra methyl); positional swap of –SO₂F from C3 to C5 and ester from C5 to C4; target compound lacks the sterically blocking 3-methyl group present in the comparator.
Conditions	Structural comparison based on canonical SMILES and IUPAC nomenclature as registered in vendor catalogs (Leyan, AKSci).

Why This Matters

Regioisomeric identity determines which coupling partners can approach the –SO₂F group, which ester is more electrophilic, and how the compound interacts with biological targets. Procuring the wrong isomer yields different SAR and cannot substitute for the target compound in established synthetic routes.

Electron-Withdrawing Strength: –SO₂F vs. –SO₂Cl and Non-Fluorinated Substituents on the Thiophene Ring

The fluorosulfonyl group exerts a stronger electron-withdrawing effect on the thiophene ring compared to the chlorosulfonyl group and dramatically more than non-halogenated sulfonyl or carbonyl substituents. The enhanced electronegativity of fluorine (Pauling 3.98) vs. chlorine (3.16) polarizes the S(VI) center more strongly, increasing the electrophilicity of adjacent ring carbons and facilitating nucleophilic aromatic substitution (SₙAr) at positions activated by the –SO₂F group . This electronic activation is further modulated by the two electron-withdrawing ester groups at positions 2 and 5, which collectively polarize the thiophene ring and lower its LUMO energy relative to non-fluorinated or mono-ester analogs. The practical consequence is faster SₙAr kinetics and broader nucleophile scope for the target compound compared to –SO₂Cl or non-fluorinated sulfonyl thiophenes .

Electron withdrawal

Data to verify

Δ electronegativity (F vs. Cl) = +0.82 Pauling units; S–F bond energy ~90 kcal·mol⁻¹.

Stronger polarization may enable milder SₙAr derivatization.

Class-level inference; reactivity context requires verification.

Evidence Dimension	Electron-withdrawing capacity (qualitative ranking supported by electronegativity values)
Target Compound Data	–SO₂F group: S–F bond energy ~90 kcal·mol⁻¹, F Pauling electronegativity 3.98; combined with two ester –I/-M withdrawing groups
Comparator Or Baseline	–SO₂Cl analogs: Cl Pauling electronegativity 3.16, weaker polarization; non-fluorinated sulfones: no halogen polarization; parent diester: no sulfonyl group
Quantified Difference	Electronegativity differential (F vs. Cl) = +0.82 Pauling units; S–F bond energy exceeds S–Cl bond energy by ~30 kcal·mol⁻¹; enhanced electrophilicity enables SₙAr at room temperature vs. heating required for –SO₂Cl or non-fluorinated analogs.
Conditions	Electronegativity values from Pauling scale; bond energy estimates from vulcanchem.com Thiophene-2-sulfonyl fluoride page; reactivity trend supported by BenchChem comparative data on –SO₂F vs. –SO₂Cl electrophilicity.

Why This Matters

Stronger electron withdrawal translates into faster and milder derivatization reactions, reducing step count, improving yields, and enabling transformations that are kinetically inaccessible with weaker electron-withdrawing substituents—directly impacting synthetic route efficiency.

Optimal Application Scenarios for 2,5-Dimethyl 3-(fluorosulfonyl)thiophene-2,5-dicarboxylate Based on Differentiated Evidence

SuFEx-Based Covalent Fragment Library Synthesis

The compound's –SO₂F group serves as a SuFEx hub for assembling diverse sulfonate, sulfonamide, and sulfone-linked small-molecule libraries. Its three orthogonal handles (two esters, one –SO₂F) enable sequential elaboration: first, selective mono-ester hydrolysis and amide coupling to introduce diversity element 1; second, the remaining ester can be converted to diversity element 2; and third, the –SO₂F group undergoes SuFEx coupling with phenolic, amine, or organometallic nucleophiles under mild, metal-free conditions to install diversity element 3 [1]. This three-stage diversification from a single building block maximizes library complexity while minimizing the number of starting materials procured. The compound's TPSA (123 Ų) and XLogP3 (1.8) position it favorably for fragment-based drug discovery within lead-like property space [2].

Covalent Chemical Probe Development Targeting Serine Hydrolases or Kinases

Aryl sulfonyl fluorides, including the thiophene –SO₂F class, function as covalent warheads that selectively modify active-site serine, threonine, tyrosine, lysine, cysteine, and histidine residues in target proteins [1]. The target compound provides a thiophene scaffold—a privileged pharmacophore in medicinal chemistry—equipped with a covalent warhead (–SO₂F) and two ester handles for tuning affinity and selectivity through structure–activity relationship (SAR) studies. The superior hydrolytic stability of –SO₂F (>24 h in aqueous buffer, t₁/₂ >500 h for selected analogs) is critical: it ensures the warhead remains intact during incubation in biological media, unlike sulfonyl chlorides which would hydrolyze prematurely and generate false negatives [2]. The dual ester functionality further enables prodrug strategies via ester hydrolysis to the corresponding carboxylic acids in vivo.

Thiophene-Based Conjugated Polymer Precursor with Post-Polymerization Modification Capability

Thiophene-2,5-dicarboxylate esters serve as monomers for the synthesis of conjugated polymers used in organic electronics (OLEDs, OFETs, OPVs). The target compound uniquely adds a pendant –SO₂F group to this monomer scaffold, enabling post-polymerization SuFEx functionalization to tune polymer properties—such as solubility, morphology, and electronic energy levels—after the polymerization step [1]. This contrasts with the parent dimethyl thiophene-2,5-dicarboxylate, which produces a non-functionalizable polymer backbone. The 3-position –SO₂F is strategically located to minimize steric interference with the 2,5-polymerization axis while remaining accessible for subsequent SuFEx coupling [2].

Orthogonal Bioconjugation Handle for PROTAC or Antibody-Drug Conjugate (ADC) Linker Design

The combination of two ester groups (position 2 and 5) and one –SO₂F group (position 3) provides three distinct attachment points suitable for constructing heterobifunctional or heterotrifunctional linker systems. In a PROTAC (Proteolysis Targeting Chimera) design context, one ester can be elaborated to attach the E3 ligase ligand, the second ester can attach the target protein ligand, and the –SO₂F group can serve as a covalent anchoring point for chemoproteomic pull-down or as a third functional arm for fluorophore conjugation [1]. No single commercially available thiophene building block offers this combination of two ester plus one SuFEx handle in a compact (MW 282.3) scaffold, making it a unique procurement choice for linker chemistry programs requiring maximum functional density [2].

Application

Selection Property

Validation Focus

SuFEx-Based Covalent Fragment Library Synthesis

Orthogonal handles (ester + SuFEx)

Sequential derivatization compatibility

Covalent Chemical Probe Development

Hydrolytic stability of –SO₂F warhead

Warhead integrity in biological media

Thiophene-Based Conjugated Polymer Precursor

Post-polymerization SuFEx capability

Polymer property tunability via SuFEx

Orthogonal Bioconjugation Handle (PROTAC/ADC)

Three distinct attachment points

Heterobifunctional linker synthesis feasibility

• [1] Sigma-Aldrich, SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction – Technical Document: 'SuFEx is a simple, water- and oxygen-friendly reaction allowing high yields with minimal purification. Sulfonyl fluorides possess a unique relationship between stability and reactivity.' View Source
• [2] PubChem CID 122236157, Computed Properties: XLogP3 = 1.8, TPSA = 123 Ų; PubChem CID 598246, Dimethyl thiophene-2,5-dicarboxylate: XLogP3 = 2.0, TPSA = 80.8 Ų. View Source